N-isopropyl-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-methylphenyl)-5-oxo-N-propan-2-ylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H20N2O2/c1-10(2)16-15(19)12-8-14(18)17(9-12)13-6-4-11(3)5-7-13/h4-7,10,12H,8-9H2,1-3H3,(H,16,19)
• InChI Key: KANUUAQBJYUAPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC(C)C
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

N-isopropyl-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C15H20N2O2 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 260.152477885 g/mol and the complexity rating of the compound is 346. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Oprea1_127946, also known as N-isopropyl-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide, Z27644543, or Oprea1_484469, primarily targets the Corticosteroid 11-beta-dehydrogenase 1 (HSD11B1) . HSD11B1 is an enzyme that plays a crucial role in the biosynthesis of steroid hormones . It acts as an inhibitor, regulating the conversion of inactive cortisone to active cortisol .

Mode of Action

The compound interacts with its target, HSD11B1, by inhibiting its activity . This inhibition prevents the conversion of cortisone to cortisol, thereby affecting the levels of these hormones in the body

Biochemical Pathways

Oprea1_127946 affects the steroid hormone biosynthesis pathway and the metabolism of xenobiotics by cytochrome P450 . By inhibiting HSD11B1, it disrupts the normal biosynthesis of steroid hormones, which can have downstream effects on various physiological processes, including inflammation, immune response, and metabolism .

Pharmacokinetics

It’s worth noting that the compound’s sulfation is its main metabolic pathway , suggesting that it might be metabolized in the liver by sulfotransferase enzymes. Both Oprea1_127946 and its main sulfated metabolite are likely excreted via the biliary route .

Result of Action

The inhibition of HSD11B1 by Oprea1_127946 results in altered levels of cortisone and cortisol in the body . This can have various molecular and cellular effects, potentially influencing processes such as inflammation, immune response, and metabolism . The specific effects would depend on the context of use, including the dose and duration of treatment.